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Compound of Interest

Compound Name: Gallium(lll) acetylacetonate

Cat. No.: B15088815

An In-depth Technical Guide to the Safe Handling of Gallium(lll) Acetylacetonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Gallium(lll)
acetylacetonate, compiled from multiple safety data sheets and chemical suppliers. It is
intended to provide researchers, scientists, and drug development professionals with the
necessary information to handle this compound safely in a laboratory setting.

Hazard Identification and Classification

Gallium(lll) acetylacetonate is classified as a hazardous substance.[1] It is harmful if
swallowed, inhaled, or in contact with skin.[1][2][3] It is also known to cause skin and serious
eye irritation, and may cause respiratory irritation.[1][3][4] Furthermore, it is suspected of
causing cancer.[2]

GHS Hazard Classification:
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Hazard Class Category References
Acute Toxicity, Oral 4 [2][3]

Acute Toxicity, Dermal 4 [2]

Acute Toxicity, Inhalation 4 [2][4]

Skin Irritation 2 [4]

Eye Irritation 2 [4]
Carcinogenicity 2 [2]

Specific target organ toxicity —

single exposure

Hazard Statements (H-phrases):

e H302: Harmful if swallowed.[2][3]

e H312: Harmful in contact with skin.[2][3]
o H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]
e H332: Harmful if inhaled.[2][3]

o H335: May cause respiratory irritation.[3]

o H351: Suspected of causing cancer.[2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Gallium(lll) acetylacetonate is

provided below.
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Property Value References

White to pale yellow
Appearance _ _ [1][3]
powder/crystalline solid

Molecular Formula C15H21GaOs [2][3]
Molecular Weight 367.05 g/mol [31[4]
CAS Number 14405-43-7 [2][4]
Melting Point 196-198 °C (decomposes)

Solubility in Water Insoluble

Vapor Pressure 6.75 mmHg at 25°C [3]

Experimental Protocols: Safe Handling Procedures

Adherence to strict experimental protocols is crucial when working with Gallium(lil)
acetylacetonate. The following is a generalized workflow for handling this solid compound in a

research laboratory.
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Preparation

Review Safety Data Sheet (SDS)

:

Don appropriate Personal Protective Equipment (PPE)

:

Prepare well-ventilated workspace (e.g., fume hood)

Proceed when ready

Handling
y

Weigh the required amount of Gallium(III) acetylacetonate

:

Carefully transfer the compound to the reaction vessel

:

Dissolve in an appropriate solvent if necessary

After experiment completion

Cleanup arv d Disposal

Decontaminate workspace and equipment

:

Dispose of waste in a labeled, sealed container

:

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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